Cas no 1101551-11-4 (2-Aminobenzo[d]thiazole-7-carbonitrile)
1101551-11-4 structure
Product Name:2-Aminobenzo[d]thiazole-7-carbonitrile
CAS No:1101551-11-4
MF:C8H5N3S
MW:175.210399389267
CID:2132697
PubChem ID:73553557
Update Time:2024-11-06
2-Aminobenzo[d]thiazole-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzothiazolecarbonitrile, 2-amino-
- 2-Aminobenzo[d]thiazole-7-carbonitrile
- 2-Amino-7-benzothiazolecarbonitrile
- FCH1185378
- AX8212001
- 1101551-11-4
- G63120
-
- Inchi: 1S/C8H5N3S/c9-4-5-2-1-3-6-7(5)12-8(10)11-6/h1-3H,(H2,10,11)
- InChI Key: CIVOWQBCPVBTAH-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2C=CC=C(C#N)C1=2
Computed Properties
- Exact Mass: 175.02041835g/mol
- Monoisotopic Mass: 175.02041835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.9
- XLogP3: 1.7
2-Aminobenzo[d]thiazole-7-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM485823-100mg |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 100mg |
$803 | 2023-11-25 | |
| Chemenu | CM485823-250mg |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 250mg |
$1366 | 2023-11-25 | |
| Chemenu | CM485823-1g |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A059003830-5g |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 5g |
$1608.00 | 2023-09-04 | |
| Alichem | A059003830-10g |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 10g |
$2580.84 | 2023-09-04 | |
| Alichem | A059003830-25g |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 25g |
$4690.00 | 2023-09-04 | |
| Chemenu | CM485823-50mg |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 50mg |
$473 | 2023-11-25 | |
| 1PlusChem | 1P019GEE-50mg |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 50mg |
$394.00 | 2023-12-26 | |
| 1PlusChem | 1P019GEE-100mg |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 100mg |
$690.00 | 2023-12-26 | |
| 1PlusChem | 1P019GEE-250mg |
2-Aminobenzo[d]thiazole-7-carbonitrile |
1101551-11-4 | 95% | 250mg |
$1173.00 | 2023-12-26 |
2-Aminobenzo[d]thiazole-7-carbonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1101551-11-4 (2-Aminobenzo[d]thiazole-7-carbonitrile) Related Products
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- 19759-66-1(2-amino-1,3-benzothiazole-6-carbonitrile)
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- 105314-08-7(2-Amino-1,3-benzothiazole-5-carbonitrile)
- 78584-08-4(4,7-Dimethyl-1,3-benzothiazol-2-amine)
- 22791-93-1( )
- 80945-67-1(Benzothiazole,2-hydrazinyl-7-methyl-)
- 872696-08-7(2-hydrazinyl-5,7-dimethyl-1,3-benzothiazole)
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